molecular formula C9H9N3O3 B8388821 5-(Aziridin-1-yl)-2-nitrobenzamide

5-(Aziridin-1-yl)-2-nitrobenzamide

Cat. No.: B8388821
M. Wt: 207.19 g/mol
InChI Key: MQDHAZGQZWYFBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Aziridin-1-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C9H9N3O3 and its molecular weight is 207.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9N3O3

Molecular Weight

207.19 g/mol

IUPAC Name

5-(aziridin-1-yl)-2-nitrobenzamide

InChI

InChI=1S/C9H9N3O3/c10-9(13)7-5-6(11-3-4-11)1-2-8(7)12(14)15/h1-2,5H,3-4H2,(H2,10,13)

InChI Key

MQDHAZGQZWYFBP-UHFFFAOYSA-N

Canonical SMILES

C1CN1C2=CC(=C(C=C2)[N+](=O)[O-])C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2-nitro-5-fluorobenzamide (Orrin, Eur. Pat. Appl. 19,388; Chem. Abstr. 1981, 94, 156538h) (480 mg, 2.61 mmol) in dry DMSO (2 mL) was treated with aziridine (0.54 mL, 10.4 mmol) at room temperature under N2 for 48 h, then poured into cold water (50 mL). Prolonged cooling at −5° C. gave a crystalline product that was collected and filtered throuhg a column of silica gel in EtOAc to give 11 (256 mg, 47%), mp (EtOAc) 172-174° C. 1H NMR [(CD3)2SO] δ8.01 & 7.61 (2xs, 2H, CONH2), 7.93 (d, J=8.9 Hz, 1H, H-3), 7.17 (dd, J=8.8, 2.4 Hz, 1H, H-4), 7.09 (d, J=2.3 Hz, 1H-6), 2.24 (s, 4H, aziridine-H ). Anal. Calcd. for C9H9N3O3: 52.17;H, 4.38; N, 20.29 Found: C, 52.29;H, 4.27; N, 20.25%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
156538h
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.54 mL
Type
reactant
Reaction Step Two
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Quantity
2 mL
Type
solvent
Reaction Step Two
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Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Yield
47%

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